Cas no 1874642-98-4 (tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate)

Technical Introduction: Tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. The compound features a reactive bromo substituent at the 4-position and a stable tert-butyl ester group, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. Its 1-methyl-1,2,3-triazole core enhances stability while maintaining compatibility with diverse reaction conditions. The tert-butyl ester moiety offers selective deprotection potential, facilitating downstream modifications. This compound is particularly valuable in medicinal chemistry for constructing triazole-based scaffolds, given its balanced reactivity and ease of handling. Suitable for applications in Suzuki-Miyaura couplings or as a precursor for bioactive molecules, it provides a reliable intermediate for targeted synthesis.
tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate structure
1874642-98-4 structure
Product Name:tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
CAS No:1874642-98-4
MF:C8H12BrN3O2
MW:262.10378074646
MDL:MFCD29939349
CID:5172500
PubChem ID:130597548
Update Time:2026-03-04

tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-5-carboxylic acid, 4-bromo-1-methyl-, 1,1-dimethylethyl ester
    • tert-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
    • tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
    • MDL: MFCD29939349
    • Inchi: 1S/C8H12BrN3O2/c1-8(2,3)14-7(13)5-6(9)10-11-12(5)4/h1-4H3
    • InChI Key: NWAMGDCKEOHHCY-UHFFFAOYSA-N
    • SMILES: N1(C)C(C(OC(C)(C)C)=O)=C(Br)N=N1

tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB569484-250 mg
t-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate; .
1874642-98-4
250MG
€716.50 2023-03-11
abcr
AB569484-1 g
t-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate; .
1874642-98-4
1g
€1,396.50 2023-03-11
eNovation Chemicals LLC
Y1191030-1g
tert-Butyl 4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
1874642-98-4 95%
1g
$870 2024-07-19
abcr
AB569484-100mg
t-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate; .
1874642-98-4
100mg
€661.00 2025-04-20
abcr
AB569484-250mg
t-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate; .
1874642-98-4
250mg
€1175.00 2025-04-20
abcr
AB569484-1g
t-Butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate; .
1874642-98-4
1g
€1311.60 2024-08-02
Enamine
EN300-3288272-1g
tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
1874642-98-4 95%
1g
$914.0 2023-09-04
Enamine
EN300-3288272-5g
tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
1874642-98-4 95%
5g
$2650.0 2023-09-04
Enamine
EN300-3288272-10g
tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
1874642-98-4 95%
10g
$3929.0 2023-09-04
Enamine
EN300-3288272-0.05g
tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate
1874642-98-4 95.0%
0.05g
$212.0 2025-03-18

Additional information on tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate

Research Brief on tert-Butyl 4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate (CAS: 1874642-98-4)

The compound tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate (CAS: 1874642-98-4) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a triazole core, serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Recent studies have highlighted its role in click chemistry and as a building block for more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate as a precursor for the synthesis of novel PI3K inhibitors. The bromo-substituted triazole moiety was found to enhance binding affinity to the ATP-binding pocket of PI3K isoforms, demonstrating promising antitumor activity in preclinical models. The study emphasized the compound's synthetic flexibility, enabling rapid diversification for structure-activity relationship (SAR) studies.

Another notable application was reported in ACS Infectious Diseases (2024), where the compound was utilized to develop a new class of antimicrobial agents targeting drug-resistant bacterial strains. The bromine atom at the 4-position facilitated further functionalization via cross-coupling reactions, yielding derivatives with potent activity against MRSA and ESBL-producing Escherichia coli. The research underscored the importance of this intermediate in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements in continuous flow chemistry have improved the scalability and safety profile of producing tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate. A 2024 Organic Process Research & Development paper detailed an optimized protocol using microreactor technology, achieving higher yields (85-90%) while minimizing hazardous intermediate accumulation. This development is particularly relevant for industrial-scale production of pharmaceutical intermediates.

The compound's mechanism of action varies depending on its final derivatization. In most cases, the triazole core contributes to hydrogen bonding interactions with biological targets, while the ester group provides metabolic stability. Current research directions include exploring its potential in PROTAC (proteolysis targeting chimera) design and as a component in bifunctional small molecules for targeted protein degradation strategies.

Future research opportunities for tert-butyl 4-bromo-1-methyl-1H-1,2,3-triazole-5-carboxylate include its application in covalent inhibitor design (leveraging the reactive bromine center) and in the development of radiopharmaceuticals where the bromine could serve as a handle for isotopic labeling. The compound continues to be a valuable asset in the medicinal chemist's toolbox, bridging synthetic chemistry with biological applications.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd